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A comparative analysis of N-Nitrosonornicotine (NNN), a potent carcinogen, reveals

significantly lower levels in Swedish snus compared to many US snus products. This difference

is largely attributed to the distinct manufacturing processes and quality standards employed in

Sweden, most notably the GothiaTek® standard.

Quantitative Comparison of NNN Levels
Studies consistently demonstrate that Swedish snus manufactured under the GothiaTek®

standard contains lower concentrations of tobacco-specific nitrosamines (TSNAs), including

NNN, than many of their US counterparts. For instance, one study found the least-squares

mean of NNN and another carcinogenic TSNA, NNK, to be 1360 ng/g in US snus, whereas it

was 836 ng/g in Northern European snus.[1] Another analysis reported that total TSNA levels in

some new US smokeless tobacco products were comparable to Swedish snus, although NNN

levels in certain US products have been found to be higher.[2]

The GothiaTek® standard, a voluntary quality standard for Swedish snus, sets maximum levels

for undesirable compounds.[3] Over the years, the limit for the sum of NNN and NNK has been

progressively lowered. In 2016, Swedish Match, a major manufacturer, further reduced this

limit.[4][5] As of 2024, the average content of NNN+NNK in snus manufactured by Swedish

Match was 0.39 mg/kg (or µg/g), well below their established limit of 0.95 mg/kg.

In contrast, the U.S. Food and Drug Administration (FDA) has proposed a product standard to

limit NNN in finished smokeless tobacco products to 1.0 microgram per gram (µg/g) of tobacco
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on a dry weight basis. This proposed rule aims to reduce the elevated cancer risks associated

with smokeless tobacco use.

The following table summarizes NNN and NNN+NNK levels found in various studies comparing

US and Swedish snus products.

Product
Category/Bran
d

NNN Level
(µg/g)

NNN+NNK
Level (µg/g)

Basis Reference

US Snus

Camel Snus 0.86 - 1.28 - wet weight

Marlboro Snus 0.42 - 0.47 - wet weight

US Snus

(generic)
- 1.360 wet weight

Novel Smokeless

Products
0.72 - 1.79 - wet weight

Swedish Snus

General Snus -
~0.49 (average

in 2014)
wet weight

Swedish Match

Snus (2024 avg)
- 0.39 as is

Northern

European Snus

(generic)

- 0.836 wet weight

Regulatory Limits

GothiaTek®

Standard
- < 0.95 as is

FDA Proposed

Standard
< 1.0 - dry weight
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Experimental Protocols for NNN Quantification
The standard analytical method for quantifying NNN in smokeless tobacco products is Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers high

sensitivity and selectivity. The general workflow involves sample preparation, extraction, and

instrumental analysis.

Sample Preparation and Extraction
Sample Homogenization: The snus product is first homogenized to ensure a representative

sample.

Weighing: A precise amount of the homogenized sample (typically 0.25 g) is weighed into an

extraction vial.

Internal Standard Spiking: A known amount of an isotopically labeled internal standard, such

as ¹³C₆-NNN, is added to the sample. This standard is used to correct for any loss of analyte

during sample processing and for variations in instrument response.

Extraction: An extraction solvent, commonly 100 mM aqueous ammonium acetate, is added

to the vial. The mixture is then agitated, for example, by shaking for one hour, to extract the

NNN from the tobacco matrix.

Filtration: The resulting extract is filtered, typically through a 0.45 µm syringe filter, to remove

solid particles before instrumental analysis.

Instrumental Analysis by LC-MS/MS
Chromatographic Separation: The filtered extract is injected into an HPLC (High-

Performance Liquid Chromatography) system. The NNN is separated from other

components in the extract on a C18 analytical column. A gradient elution with a mobile phase

consisting of ammonium acetate in water and acetonitrile is commonly used.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass

spectrometer. The mass spectrometer is typically operated in the positive electrospray

ionization (ESI+) mode.
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Quantification: NNN is detected and quantified using Multiple Reaction Monitoring (MRM).

Specific precursor-to-product ion transitions are monitored for NNN and its internal standard.

For NNN, a common transition is m/z 178.2 → 148.3.

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for the quantification of N-
Nitrosonornicotine in snus products.
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Caption: Experimental workflow for NNN analysis in snus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

